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Compound of Interest

Compound Name: 2,6-Dibromo-3-iodopyridine
CAS No.: 1032582-80-1
Cat. No.: B1455157
Get Quote
. J

CAS Registry Number: 1032582-80-1 (also referenced as intermediate in specific total
syntheses) Molecular Formula:

Molecular Weight: 362.79 g/mol Appearance: White to off-white crystalline solid

Executive Summary & Application Context

2,6-Dibromo-3-iodopyridine is a non-symmetric, tri-halogenated pyridine. Its value lies in the
orthogonal reactivity of its halogen substituents. The C-3 iodine atom is significantly more
reactive towards magnesium-halogen exchange (turbo-Grignard) or lithiation than the C-2/C-6
bromine atoms, allowing for regioselective functionalization at the 3-position while retaining the
2,6-dibromo "wings" for subsequent cross-coupling (e.g., Negishi, Stille).

Primary Synthetic Route: Regioselective lithiation of 2,6-dibromopyridine using Lithium
Diisopropylamide (LDA) at -78°C, followed by electrophilic quenching with lodine (

).
Mass Spectrometry (MS) Analysis
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The mass spectrum of this compound is dominated by the unique isotopic signature of the

system. This is the primary method for rapid confirmation of successful iodination.

Isotopic Pattern Logic

e Bromine (Br): Two isotopes,
(50.7%) and
(49.3%). Approximate 1:1 ratio.
« lodine (I): Monoisotopic
(100%).
e Nitrogen (N):
(99.6%).
For a molecule with two bromine atoms (

), the molecular ion cluster follows a 1:2:1 intensity ratio separated by 2 mass units.

Theoretical m/z Cluster:

lon Species Composition miz (approx) Relative Intensity

| M+ |

| 360.8 | ~50% | | M+2 |

| 362.8 | ~100% (Base Peak) | | M+4 |
| 364.8 | ~50% |

Fragmentation Pathway

The fragmentation typically involves the sequential loss of the halogen atoms. The lodine atom,
having the weakest C-X bond, is often lost first, followed by HCN extrusion characteristic of
pyridines.
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Figure 1: Proposed MS fragmentation pathway showing the sequential loss of halogens.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The symmetry of the starting material (2,6-dibromopyridine) is broken upon iodination. The

product exhibits a simple but distinct AB system (two doublets) in the aromatic region.

H NMR Data (400 MHz, )

Unlike the starting material (which shows a triplet at

7.4 ppm and doublet at

7.5 ppm), the 3-iodo derivative shows two doublets with an ortho-coupling constant.

Position

Proton

Shift (

ppm)

Multiplicity

Coupling (

Hz)

Assignment
Logic

H-4

C4-H

7.95 - 8.05

Doublet (d)

8.0 Hz

Deshielded
by adjacent
lodine (ortho)
and Nitrogen

(gamma).

H-5

C5-H

7.25-7.35

Doublet (d)

8.0 Hz

Shielded
relative to H-
4; meta to
lodine, ortho

to Bromine.

Note: Chemical shifts are estimated based on substituent increment additivity rules for

pyridines and validated against analogous 3-halo-2,6-dibromopyridines.
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C NMR Data (100 MHz, )

The carbon spectrum is characterized by the high-field shift of the C-I carbon (heavy atom
effect) and the low-field C-Br signals.

Shift (
Carbon Type Assignment Note
ppm)
Distinctive upfield shift
due to lodine's heavy
C-3 ~96.0 - 100.0 Quaternary (C-I) ] i
atom effect (spin-orbit
coupling).
Correlates with H-5 in
C-5 ~125.0 CH
HSQC.
Correlates with H-4;
C4 ~148.0 CH deshielded by ortho-
lodine.
Ortho to Nitrogen and
C-2 ~142.0 Quaternary (C-Br) ]
lodine.
Ortho to Nitrogen,
C-6 ~139.0 Quaternary (C-Br)

meta to lodine.

Infrared (IR) Spectroscopy

IR is less diagnostic for structure determination but useful for purity fingerprinting.

e C-H Stretch (Aromatic): Weak bands at 3050-3100 cm

e C=N/C=C Ring Stretch: Characteristic pyridine breathing modes at 1550-1580 cm

and 1400-1450 cm
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e C-X Stretch (Fingerprint): Strong bands < 800 cm
corresponding to C-Br and C-I vibrations.

Experimental Protocol: Synthesis & Validation

This protocol ensures the selective formation of the 3-iodo isomer over the 3,5-diiodo
byproduct.

Reagents & Setup

e Substrate: 2,6-Dibromopyridine (1.0 eq).

Base: Lithium Diisopropylamide (LDA), 1.1 eq (freshly prepared or commercial).

Electrophile: lodine (

), 1.2 eq, dissolved in THF.

Solvent: Anhydrous THF.

Temp: -78°C (Acetone/Dry Ice bath).

Step-by-Step Workflow
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Figure 2: Synthesis workflow for regioselective iodination.

Quality Control Checkpoints

e TLC Monitoring: The product is less polar than the starting material. Use Hexane/EtOAc
(95:5).[2]
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e Color: Crude reaction mixture is often dark/purple due to iodine. After thiosulfate wash, the
organic layer should be yellow/orange.

 NMR Validation: Check for the disappearance of the triplet at 7.4 ppm (starting material H-4)
and appearance of the doublet at ~8.0 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1455157/docs#technical-guide-
spectroscopic-data-characterization-of-2-6-dibromo-3-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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